Cas no 1001518-88-2 (4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid)

4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid structure
1001518-88-2 structure
Product Name:4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid
CAS No:1001518-88-2
MF:C13H10F4N2O2
MW:302.224317073822
MDL:MFCD03419719
CID:3058810
PubChem ID:7018499
Update Time:2025-04-21

4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-Bis-difluoromethyl-pyrazol-1-ylmethyl)-benzoic acid
    • 4-{[3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid
    • 4-((3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl)methyl)benzoic acid
    • BBL039085
    • DTXSID201174820
    • Z2106588772
    • 4-[[3,5-Bis(difluoromethyl)-1H-pyrazol-1-yl]methyl]benzoic acid
    • 4-[[3,5-bis(difluoromethyl)pyrazol-1-yl]methyl]benzoic Acid
    • 4-{[3,5-BIS(DIFLUOROMETHYL)PYRAZOL-1-YL]METHYL}BENZOIC ACID
    • MFCD03419719
    • EN300-228417
    • BQB51888
    • AKOS000308379
    • 1001518-88-2
    • STK312975
    • CS-0240433
    • 4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid
    • MDL: MFCD03419719
    • Inchi: 1S/C13H10F4N2O2/c14-11(15)9-5-10(12(16)17)19(18-9)6-7-1-3-8(4-2-7)13(20)21/h1-5,11-12H,6H2,(H,20,21)
    • InChI Key: DGHPTFYMFHGEAJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(F)F)=NN1CC1C=CC(C(=O)O)=CC=1)F

Computed Properties

  • Exact Mass: 302.06784g/mol
  • Monoisotopic Mass: 302.06784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 302.22g/mol
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.1Ų

4-{3,5-Bis(difluoromethyl)-1H-pyrazol-1-ylmethyl}benzoic Acid Pricemore >>

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